![molecular formula C17H19N5O2 B5547606 3-(3-methoxyphenyl)-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole-5-carboxamide](/img/structure/B5547606.png)
3-(3-methoxyphenyl)-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole-5-carboxamide
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Description
Synthesis Analysis
The synthesis of this compound typically involves multi-step chemical reactions. One study detailed the synthesis of a similar pyrazole derivative, characterizing it through NMR, mass spectra, FT-IR, UV–Visible, and TG-DTG, and confirming its structure through single crystal X-ray diffraction studies (Kumara, Kumar, Kumar, & Lokanath, 2018).
Molecular Structure Analysis
The molecular structure is often analyzed using X-ray crystallography. For instance, a related study on a pyrazole derivative reported the twisted conformation between rings in the molecule and detailed the intermolecular interactions through Hirshfeld surface analysis (Kumara et al., 2018).
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The compound has been synthesized through various chemical reactions, contributing to the field of organic synthesis. For instance, Hassan et al. (2014) reported the synthesis of related 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, highlighting the methodologies in organic chemistry for creating such complex molecules (Hassan, Hafez & Osman, 2014).
- Characterization and Analysis : Advanced techniques like NMR, mass spectra, and X-ray crystallography have been employed for the structural characterization of similar compounds. Kumara et al. (2018) used these techniques for a novel pyrazole derivative, demonstrating the importance of analytical methods in understanding these compounds' structures (Kumara, Kumar, Kumar & Lokanath, 2018).
Biological Activity
- Cytotoxic Activity : Studies have evaluated the cytotoxic properties of similar compounds. For example, Hassan et al. (2015) investigated the in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against various cancer cell lines (Hassan, Hafez, Osman & Ali, 2015).
- Antibacterial Properties : Research has also been conducted on the antibacterial potential of related compounds. Aghekyan et al. (2020) synthesized and tested novel 1,3,4-Oxadiazoles for their antibacterial activity, contributing to the field of medicinal chemistry (Aghekyan, Mkryan, Panosyan, Safaryan & Stepanyan, 2020).
Structural Studies
- Molecular Geometry and Interactions : Detailed studies on the molecular geometry and intermolecular interactions are essential for understanding the chemical behavior of such compounds. The work by Kumara et al. (2018) is an example of this, where they analyzed the molecular structure using Hirshfeld surface analysis and DFT calculations (Kumara et al., 2018).
properties
IUPAC Name |
3-(3-methoxyphenyl)-N-(1-pyrazol-1-ylpropan-2-yl)-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2/c1-12(11-22-8-4-7-18-22)19-17(23)16-10-15(20-21-16)13-5-3-6-14(9-13)24-2/h3-10,12H,11H2,1-2H3,(H,19,23)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXVJKJHNDWWKKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=CC=N1)NC(=O)C2=CC(=NN2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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